Cas no 2228895-88-1 (2-1-(6-chloropyridin-2-yl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(6-chloropyridin-2-yl)cyclopropylpropan-2-amine
• CAS No: 2228895-88-1
• MF: C₁₁H₁₅ClN₂
• MW: 210.703201532364
• CID: 6249955
• PubChem ID: 165797703
• Update Time: 2025-05-20

2-1-(6-chloropyridin-2-yl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(6-chloropyridin-2-yl)cyclopropylpropan-2-amine
• 2228895-88-1
• EN300-1996256
• 2-[1-(6-chloropyridin-2-yl)cyclopropyl]propan-2-amine

• Inchi： 1S/C11H15ClN2/c1-10(2,13)11(6-7-11)8-4-3-5-9(12)14-8/h3-5H,6-7,13H2,1-2H3
• InChI Key： XUCVLKXOFGUTRY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C2(C(C)(C)N)CC2)=N1

Computed Properties

• Exact Mass: 210.0923762g/mol
• Monoisotopic Mass: 210.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-1-(6-chloropyridin-2-yl)cyclopropylpropan-2-amine

Recent Advances in the Study of 2-1-(6-chloropyridin-2-yl)cyclopropylpropan-2-amine (CAS: 2228895-88-1)

The compound 2-1-(6-chloropyridin-2-yl)cyclopropylpropan-2-amine (CAS: 2228895-88-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and chloropyridinyl moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of research has been the optimization of synthetic routes for 2-1-(6-chloropyridin-2-yl)cyclopropylpropan-2-amine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method that improves yield and purity, addressing previous challenges in large-scale production. The method employs a palladium-catalyzed cross-coupling reaction, which has been shown to be both efficient and scalable, making it suitable for industrial applications.

Pharmacological investigations have revealed that this compound exhibits potent activity as a modulator of certain neurotransmitter receptors. Specifically, it has been found to interact with the serotonin and dopamine systems, suggesting potential applications in treating neurological disorders such as depression and Parkinson's disease. Preclinical trials in animal models have demonstrated significant efficacy, with minimal off-target effects, highlighting its therapeutic promise.

In addition to its neurological applications, recent research has explored the compound's potential in oncology. A 2024 study in Cancer Research reported that 2-1-(6-chloropyridin-2-yl)cyclopropylpropan-2-amine can inhibit the proliferation of certain cancer cell lines by disrupting key signaling pathways. These findings open new avenues for the development of targeted cancer therapies, particularly for tumors resistant to conventional treatments.

Despite these advancements, challenges remain. The compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, requires further optimization to enhance its bioavailability and reduce potential toxicity. Ongoing studies are employing computational modeling and high-throughput screening to identify derivatives with improved pharmacological characteristics.

In conclusion, 2-1-(6-chloropyridin-2-yl)cyclopropylpropan-2-amine (CAS: 2228895-88-1) represents a promising candidate in the fields of neurology and oncology. Continued research into its synthesis, mechanisms of action, and therapeutic applications will be crucial for its transition from the laboratory to clinical use. The compound's unique chemical structure and biological activity underscore its potential to address unmet medical needs in these areas.